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Introduction
Manganese (II) chloride (MnCl₂) is an inorganic compound that plays a significant role in

various chemical, industrial, and biological processes.[1][2] It is available in an anhydrous form

and as hydrates, with the dihydrate (MnCl₂·2H₂O) and tetrahydrate (MnCl₂·4H₂O) being

common.[1][3] The tetrahydrate is the most frequently encountered form.[1] Like many

manganese (II) species, these salts are typically pink, a characteristic attributed to high-spin d⁵

transition metal complexes.[1][3] This guide provides an in-depth overview of the core physical

properties of manganese (II) chloride, its various hydrated forms, and the experimental

protocols for their determination.

Part 1: Quantitative Physical Properties
The physical characteristics of manganese (II) chloride are highly dependent on its degree of

hydration. The following tables summarize the key quantitative data for the anhydrous,

dihydrate, and tetrahydrate forms.

Table 1: General Physical Properties
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Property Anhydrous (MnCl₂)
Dihydrate
(MnCl₂·2H₂O)

Tetrahydrate
(MnCl₂·4H₂O)

Molar Mass 125.844 g/mol [4] 161.874 g/mol [4] 197.91 g/mol [4]

Appearance Pink solid[4][5]
Pink crystalline

solid[6]

Rose-colored

monoclinic crystals[5]

Density 2.977 g/cm³[4][7] 2.27 g/cm³[4][7] 2.01 g/cm³[4][5][7]

Crystal Structure
Cadmium chloride-

like[4][8]

Coordination

polymer[4][8]
Monoclinic[5]

Table 2: Thermal Properties
Property Anhydrous (MnCl₂)

Dihydrate
(MnCl₂·2H₂O)

Tetrahydrate
(MnCl₂·4H₂O)

Melting Point 654 °C[4][9]
Dehydrates at 135

°C[4][9]
58 °C[4][9][10]

Boiling Point 1225 °C[4][7][9] Not Applicable Not Applicable

Table 3: Solubility in Water
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Temperature (°C) Solubility ( g/100 mL)

0 63.4[4][7]

10 68.1

20 73.9[4][7]

25 77.2

30 80.7

40 88.5[4][7]

50 98.2

60 108.6

80 112.7

100 123.8[4][7]

Table 4: Solubility in Other Solvents
Solvent Solubility

Pyridine Slightly soluble[4][7]

Ethanol Soluble[4][7]

Ether Insoluble[4][7][9]

Part 2: Crystal Structure
The crystal structure of manganese (II) chloride varies with its hydration state.

Anhydrous MnCl₂: Adopts a layered, cadmium chloride-like structure.[4][8]

Dihydrate MnCl₂·2H₂O: This form is a coordination polymer where each manganese center

is coordinated to four doubly bridging chloride ligands and a pair of mutually trans aquo

ligands, completing an octahedral geometry.[4][8]
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Tetrahydrate MnCl₂·4H₂O: The most common form consists of discrete, octahedral cis-

Mn(H₂O)₄Cl₂ molecules. A metastable trans isomer is also known to exist.

Part 3: Experimental Protocols for Characterization
The following are generalized methodologies for determining the key physical properties of

inorganic salts like manganese (II) chloride.

Melting Point Determination (Capillary Method)
This method is suitable for the anhydrous form. The hydrated forms will decompose upon

heating.

Sample Preparation: A small amount of the finely powdered, dry anhydrous MnCl₂ is packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting range. For a pure substance, this range should be narrow.

Boiling Point Determination (Distillation Method)
This protocol is for the anhydrous form.

Apparatus Setup: A distillation apparatus is assembled with a round-bottom flask containing

the anhydrous MnCl₂, a condenser, a thermometer with the bulb placed at the vapor outlet,

and a receiving flask.

Heating: The sample is heated to its boiling point.

Data Recording: The temperature is recorded when the vapor temperature stabilizes during

distillation. This stable temperature is the boiling point. The atmospheric pressure should
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also be recorded as boiling point is pressure-dependent.

Density Determination (Gas Pycnometry)
Sample Preparation: A known mass of the solid MnCl₂ sample is weighed accurately.

Measurement: The sample is placed in a chamber of a known volume in the gas pycnometer.

The chamber is then filled with an inert gas, typically helium.

Volume Determination: By measuring the pressure change when the gas is expanded into a

second empty chamber, the volume of the solid sample can be determined based on the gas

displacement.

Calculation: The density is calculated by dividing the mass of the sample by the determined

volume.

Solubility Determination
Solution Preparation: A saturated solution of MnCl₂ is prepared at a specific temperature by

adding an excess of the salt to a known volume of solvent (e.g., water) and stirring until

equilibrium is reached.

Sample Extraction: A known volume of the clear, saturated supernatant is carefully extracted.

Solvent Evaporation: The solvent from the extracted sample is evaporated completely.

Mass Measurement: The mass of the remaining dry salt is measured.

Calculation: The solubility is calculated in grams of solute per 100 mL of solvent. This

procedure is repeated at various temperatures to construct a solubility curve.

Crystal Structure Determination (Powder X-ray
Diffraction - PXRD)

Sample Preparation: A sample of the crystalline MnCl₂ is finely ground to a powder to ensure

random orientation of the crystallites.[4] The powder is then mounted on a sample holder.
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Data Collection: The sample is irradiated with a monochromatic X-ray beam in a

diffractometer. The intensity of the diffracted X-rays is measured by a detector as the angle

of incidence (θ) is varied.[4]

Diffractogram Generation: The instrument records the relationship between the diffraction

angle (2θ) and the diffracted X-ray intensity, generating a diffractogram.

Data Analysis: The positions and intensities of the peaks in the diffractogram are analyzed.

The peak positions are used to determine the unit cell dimensions via Bragg's Law (nλ = 2d

sinθ), and the peak intensities provide information about the arrangement of atoms within the

unit cell.[4]

Part 4: Visualizations of Key Concepts and
Processes
Diagram 1: Hydration and Dehydration of Manganese (II)
Chloride

Anhydrous MnCl₂

Tetrahydrate
MnCl₂·4H₂OExposure to moisture

Dihydrate
MnCl₂·2H₂OHeat (>135°C)

Heat (>58°C)

Click to download full resolution via product page

Caption: Relationship between the hydrated forms of Manganese (II) Chloride.

Diagram 2: Experimental Workflow for Powder X-ray
Diffraction
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Caption: Workflow for Crystal Structure Determination using PXRD.
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Diagram 3: Lewis Acid Behavior of Manganese (II)
Chloride in Aqueous Solution
Caption: Lewis acid-base chemistry of aqueous MnCl₂.

Part 5: Chemical Properties
When dissolved in water, the hydrates of manganese (II) chloride form mildly acidic solutions

with a pH of approximately 4.[1][3] These solutions consist of the metal aquo complex

[Mn(H₂O)₆]²⁺.[1] Manganese (II) chloride acts as a weak Lewis acid, reacting with chloride ions

to produce a series of complex salts containing ions such as [MnCl₃]⁻, [MnCl₄]²⁻, and

[MnCl₆]⁴⁻.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1204756#physical-properties-of-manganese-ii-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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